Cas no 117241-80-2 (4-Ethynylcyclohexan-1-amine)

• Product Name: 4-Ethynylcyclohexan-1-amine
• CAS No: 117241-80-2
• MF: C₈H₁₃N
• MW: 123.195522069931
• MDL: MFCD26031295
• CID: 4683332
• PubChem ID: 83268310
• Update Time: 2025-08-05

4-Ethynylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethynylcyclohexan-1-amine
• 1932196-28-5
• cis-4-ethynylcyclohexanamine
• SCHEMBL24394253
• EN300-200890
• Rel-(1r,4r)-4-ethynylcyclohexan-1-amine
• SCHEMBL21723965
• (1s,4s)-4-ethynylcyclohexan-1-amine
• CS-0376251
• F83895
• 4-Ethynylcyclohexanamine
• SCHEMBL3294632
• cis-4-Ethynylcyclohexan-1-amine
• trans-4-ethynylcyclohexanamine
• AKOS021590720
• 117241-80-2
• Cyclohexanamine, 4-ethynyl-
• EN300-7460391
• 2231666-06-9
• 4-Ethynylcyclohexan-1-amine

• MDL： MFCD26031295
• Inchi： 1S/C8H13N/c1-2-7-3-5-8(9)6-4-7/h1,7-8H,3-6,9H2
• InChI Key： BOIYQEFXOGKUHY-UHFFFAOYSA-N
• SMILES： NC1CCC(C#C)CC1

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 0.9